(2E)-3-(furan-2-yl)-N-{2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}prop-2-enamide

Specification

• CAS No.: 1798403-29-8
• Molecular Formula: C21H22N4O2
• Molecular Weight: 362.433
• IUPAC Name: (E)-3-(furan-2-yl)-N-[2-(3-pyridin-4-yl-4,5,6,7-tetrahydroindazol-1-yl)ethyl]prop-2-enamide
• Standard InChI: InChI=1S/C21H22N4O2/c26-20(8-7-17-4-3-15-27-17)23-13-14-25-19-6-2-1-5-18(19)21(24-25)16-9-11-22-12-10-16/h3-4,7-12,15H,1-2,5-6,13-14H2,(H,23,26)/b8-7+
• Standard InChI Key: HRWXWEQNHXYJHC-BQYQJAHWSA-N
• SMILES: C1CCC2=C(C1)C(=NN2CCNC(=O)C=CC3=CC=CO3)C4=CC=NC=C4

Introduction

The compound (2E)-3-(furan-2-yl)-N-{2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}prop-2-enamide is a complex organic molecule featuring a combination of heterocyclic rings, including furan, pyridine, and indazole. This structure suggests potential biological activity due to the presence of these heterocyclic systems, which are known for their diverse pharmacological properties.

Biological Activity

Compounds with similar structures, featuring indazole, pyridine, and furan rings, often exhibit significant biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The specific biological activity of (2E)-3-(furan-2-yl)-N-{2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}prop-2-enamide would depend on its interaction with biological targets, which could be explored through in vitro and in vivo studies.

Spectroscopic Characterization

Spectroscopic methods such as Nuclear Magnetic Resonance (NMR) spectroscopy and Infrared (IR) spectroscopy are typically used to characterize the structure and confirm the purity of complex organic compounds like this one. These methods help identify the functional groups and confirm the molecular structure.

Research Findings

• Biological Activity: Compounds with similar structures have shown promise in various biological assays, suggesting potential therapeutic applications.

• Synthesis Challenges: The synthesis of complex heterocyclic compounds often requires careful optimization of reaction conditions to achieve high yields and purity.

• Spectroscopic Analysis: NMR and IR spectroscopy are crucial for structural confirmation and purity assessment.